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Compound of Interest

Compound Name: NO-30

Cat. No.: B3050570 Get Quote

Nitric oxide is a diatomic molecule and a free radical, making it highly reactive.[1] Its chemical

and physical characteristics are crucial for its biological function and therapeutic application.

Table 1: Physical Properties of Nitric Oxide (NO)
Property Value

Molecular Formula NO

Molar Mass 30.006 g/mol [2][3][4]

Appearance Colorless gas[2][5]

Odor Sharp, sweet[6]

Density (gas) 1.3402 g/L[2][3]

Melting Point -163.6 °C / -262.5 °F / 109.6 K[7]

Boiling Point -151.7 °C / -241.1 °F / 121.5 K[7]

Solubility in Water 0.0098 g / 100 mL (at 0 °C)[2][3]

Molecular Shape Linear[2]

Table 2: Chemical Properties and Reactivity of Nitric
Oxide (NO)
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Property Description

Radical Nature
Contains an unpaired electron, making it a

highly reactive free radical.[1]

Reaction with Oxygen
Reacts with oxygen to form nitrogen dioxide

(NO₂), a toxic brown gas.[1]

Dimerization
In its liquid state, it dimerizes to form dinitrogen

dioxide (N₂O₂).[1]

Coordination Chemistry

Readily binds to metal ions, particularly the iron

in heme proteins like hemoglobin and guanylate

cyclase.[1]

Redox Chemistry
Can be both oxidized (to NO⁺) and reduced (to

NO⁻).

Structure of Nitric Oxide (NO)
Nitric oxide is a simple diatomic molecule with a linear structure. The bond between the

nitrogen and oxygen atoms is a double bond with one unpaired electron, which is represented

in its Lewis structure.

Biological Signaling Pathways of Nitric Oxide
Nitric oxide is a critical signaling molecule involved in a multitude of physiological and

pathological processes.[8] Its effects are primarily mediated through its interaction with soluble

guanylate cyclase (sGC) and through post-translational modifications of proteins, most notably

S-nitrosylation.

The cGMP-Dependent Signaling Pathway
The canonical signaling pathway for nitric oxide involves the activation of soluble guanylate

cyclase (sGC).
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Figure 1: Nitric Oxide (NO) cGMP-Dependent Signaling Pathway.

S-Nitrosoglutathione (GSNO) and Protein S-Nitrosylation
Nitric oxide can also exert its effects through the S-nitrosylation of cysteine residues in proteins.

A major endogenous carrier and donor of NO is S-nitrosoglutathione (GSNO).[9] The levels of

GSNO are regulated by the enzyme S-nitrosoglutathione reductase (GSNOR).[9][10]
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Figure 2: S-Nitrosoglutathione (GSNO) Metabolism and Protein S-Nitrosylation.

Experimental Protocols
Detailed experimental protocols for working with nitric oxide and related compounds are

extensive and depend on the specific application. Below are generalized methodologies for key

experimental areas.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3050570?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/S-Nitrosoglutathione
https://en.wikipedia.org/wiki/S-Nitrosoglutathione
https://www.mdpi.com/2223-7747/8/2/48
https://www.benchchem.com/product/b3050570?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Nitric Oxide Donors
The synthesis of NO donors is a common strategy to overcome the challenges of working with

gaseous NO. A general protocol for the synthesis of an S-nitrosothiol (a common class of NO

donors) involves the reaction of a thiol with a nitrosating agent.

General Protocol for S-Nitrosothiol Synthesis:

Dissolve the thiol-containing compound (e.g., N-acetylcysteine) in a suitable solvent (e.g.,

methanol/HCl).

Cool the solution in an ice bath.

Add an equimolar amount of a nitrosating agent (e.g., sodium nitrite) dropwise while stirring.

Continue the reaction in the dark for a specified period (e.g., 30 minutes).

The formation of the S-nitrosothiol can be monitored spectrophotometrically by the

appearance of a characteristic absorbance peak.

The product can be precipitated by the addition of a non-polar solvent (e.g., diethyl ether)

and collected by filtration.

Detection and Quantification of Nitric Oxide
The measurement of NO is challenging due to its short half-life. Common methods include:

Greiss Assay: This colorimetric assay detects nitrite (NO₂⁻), a stable oxidation product of

NO.

Collect the biological sample (e.g., cell culture supernatant).

Add Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine) to the

sample.

Incubate in the dark at room temperature.

Measure the absorbance at ~540 nm.
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Quantify the nitrite concentration using a standard curve of sodium nitrite.

Chemiluminescence: This highly sensitive method detects the light produced from the

reaction of NO with ozone.

A stream of gas containing the sample is mixed with ozone.

The resulting chemiluminescence is detected by a photomultiplier tube.

The light intensity is proportional to the NO concentration.

Other Potential Interpretations of "NO-30"
While nitric oxide is the most likely interpretation, researchers should be aware of other less

common compounds that might be referred to as "NO-30".

BIO-30: A novel lipophilic nitric oxide donor mentioned in the title of a 2022 research article.

The specific chemical structure is not readily available in the abstract.

N30: A coumarin-based derivative with reported antibacterial activity. The detailed synthesis

and properties are not widely documented in readily accessible literature.

Due to the limited public information on "BIO-30" and "N30," a detailed technical guide on these

specific compounds cannot be provided at this time. Researchers interested in these specific

molecules would need to consult the primary research articles for more information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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